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Compound of Interest

Compound Name: D-[1-13C]Tagatose

CAS No.: 478506-42-2

Cat. No.: B583990

Get Quote

As a Senior Application Scientist, I approach the handling and disposal of isotopically labeled

compounds not just as a regulatory requirement, but as a critical component of experimental

integrity. D-[1-13C]Tagatose (CAS 478506-42-2) is a stable isotope-labeled ketose widely

utilized in metabolic flux analysis, pharmacokinetic tracing, and nutritional drug development.

While the base molecule is a non-toxic epimer of fructose, the incorporation of a carbon-13

isotope at the C1 position necessitates specialized logistical handling. Proper disposal is a

preventative measure against isotopic cross-contamination, which can permanently

compromise high-sensitivity mass spectrometry (LC-MS/GC-MS) and nuclear magnetic

resonance (NMR) instrumentation by artificially elevating background mass readings.

Here is the comprehensive, self-validating operational guide for the safe handling and disposal

of D-[1-13C]Tagatose.

Physicochemical & Hazard Profile
Before executing any disposal protocol, it is imperative to understand the physicochemical

nature of the material. According to the for the unlabeled base compound and isotopic

specifications from , D-[1-13C]Tagatose is generally recognized as safe but requires specific

environmental controls.
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Parameter Classification / Data Operational Implication

CAS Number 478506-42-2 (Isotope)

Use specific tracking for

isotope inventory to avoid

mixing with unlabeled stock.

Radioactivity Non-radioactive (Stable ¹³C)

Does NOT require radiometric

waste protocols or lead

shielding.

GHS Classification Unclassified / Non-hazardous
Safe for standard organic

chemical waste streams.

Physical State White crystalline powder
High risk of aerosolization;

handle in a ductless enclosure.

Solubility Highly soluble in water

Promotes rapid microbial

growth (biofouling) in aqueous

waste.

Disposal Workflow & Decision Matrix
The following logic tree dictates the disposal route based on the physical state of the waste

generated.
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D-[1-13C]Tagatose
Waste Generated

Determine
Waste State

Solid Powder
(Unused/Spilled)

Aqueous Solution
(Media/Buffer)

Contaminated Consumables
(Gloves/Tubes)

Seal in dry container.
Dispose as non-hazardous

chemical waste.

Collect in EHS carboy.
Do NOT pour down drain.

Double-bag.
Dispose as standard

laboratory solid waste.

CRITICAL: Do NOT mix with
radioactive waste streams!

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and disposal of D-[1-13C]Tagatose waste.

Step-by-Step Disposal Protocols
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Every protocol below is designed as a self-validating system: the completion of one step

physically ensures the safety and integrity of the next.

Phase 1: Segregation & Containment
The Causality: Stable isotopes do not decay. If D-[1-13C]Tagatose dust settles on lab

benches or analytical balances, it will introduce a permanent +1 Da mass shift in background

readings, ruining future low-abundance metabolic assays. Furthermore, mixing stable

isotopes with radioactive streams (like ¹⁴C) triggers false flags during institutional radiometric

waste audits.

Procedure:

Handle all solid transfers inside a localized ductless fume hood or analytical enclosure to

prevent powder aerosolization.

Segregate all weighing boats, spatulas, and gloves used during handling into a dedicated

"Stable Isotope Waste" bin immediately after use.

Verify that the waste bin is physically separated from any designated radioactive waste

containers.

Phase 2: Solid Waste Management
The Causality: Although non-hazardous, organic sugar powders can form combustible dust

mixtures in the air if dispersed in large quantities. Sealing the waste prevents both inhalation

irritation and isotopic contamination.

Procedure:

Transfer unused, expired, or spilled D-[1-13C]Tagatose into a sealable, airtight primary

container (e.g., a high-density polyethylene bottle).

Label the container explicitly: "Non-Hazardous Chemical Waste: D-[1-13C]Tagatose
(Stable Isotope - NON-RADIOACTIVE)".

Submit the sealed container to your Environmental Health and Safety (EHS) department

for standard solid chemical disposal.
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Phase 3: Aqueous Waste Processing
The Causality: Tagatose is a highly soluble carbohydrate. Pouring aqueous sugar solutions

down the laboratory sink leads to severe microbial biofilm formation (biofouling) in the

plumbing, which can back up drains and create biological hazards.

Procedure:

Collect all aqueous buffers, LC-MS eluents, or cell culture media containing D-[1-
13C]Tagatose in a designated liquid waste carboy.

If the solution contains biological agents (e.g., in vitro cell culture waste), sterilize the

mixture via autoclaving or chemical treatment (e.g., 10% final concentration sodium

hypochlorite) prior to final disposal.

Cap the carboy securely, attach a completed hazardous waste tag (listing all buffer

components), and request an EHS pickup.

Spill Management & Decontamination
In the event of an accidental benchtop spill, standard wet-cleaning methods will exacerbate the

problem. Adding water to a sugar powder spill immediately dissolves the compound, driving the

carbon-13 isotope deep into the microscopic pores of lab benches and floor tiles.

Immediate Action Protocol:

Don PPE: Equip a lab coat, nitrile gloves, and safety goggles.

Dry Cleanup (Validation Step): Use a dry, anti-static brush and dustpan to collect the bulk

powder. Do not use wet paper towels yet. Place the swept powder into a sealable waste bag.

Wet Decontamination: Only after the bulk powder is removed, wipe the affected area with a

damp paper towel using a 70% ethanol/water solution. The ethanol helps cut the sticky

residue while evaporating quickly.

Final Disposal: Place all contaminated brushes, dustpans (if disposable), and paper towels

into the "Stable Isotope Waste" bin, as detailed in the.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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